Cas no 1804139-65-8 (Ethyl 3-(bromomethyl)-4-propionylbenzoate)

• Product Name: Ethyl 3-(bromomethyl)-4-propionylbenzoate
• CAS No: 1804139-65-8
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 4949575
• Update Time: 2025-06-15

Ethyl 3-(bromomethyl)-4-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-propionylbenzoate

• Inchi： 1S/C13H15BrO3/c1-3-12(15)11-6-5-9(7-10(11)8-14)13(16)17-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： KBSZZCJRALZGQW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OCC)C=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(bromomethyl)-4-propionylbenzoate

Ethyl 3-(bromomethyl)-4-propionylbenzoate (CAS No. 1804139-65-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(bromomethyl)-4-propionylbenzoate, identified by its CAS number 1804139-65-8, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its utility in the development of various therapeutic agents. The presence of both a bromomethyl group and a propionyl substituent on the benzoate core imparts distinct reactivity, making it a valuable building block for synthetic chemists.

The benzoate moiety, a well-known pharmacophore, contributes to the lipophilicity and metabolic stability of drug candidates. In contrast, the bromomethyl group serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures. This dual functionality has positioned Ethyl 3-(bromomethyl)-4-propionylbenzoate as a cornerstone in the synthesis of novel pharmaceuticals.

Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in drug discovery. The compound's ability to undergo nucleophilic substitution reactions with a wide range of nucleophiles makes it particularly useful in constructing heterocyclic compounds, which are prevalent in modern drugs. For instance, studies have demonstrated its efficacy in the synthesis of substituted pyridines and quinolines, which are known for their antimicrobial and anti-inflammatory properties.

In addition to its role in heterocyclic synthesis, Ethyl 3-(bromomethyl)-4-propionylbenzoate has been explored in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological pathways, making them attractive targets for therapeutic intervention. The propionyl group on this compound can be strategically modified to enhance binding affinity to specific protease active sites. Such modifications have been integral in the design of drugs that target diseases like cancer and HIV.

The pharmaceutical industry's relentless pursuit of innovative drug candidates has underscored the demand for high-quality intermediates like Ethyl 3-(bromomethyl)-4-propionylbenzoate. Its structural versatility allows for rapid diversification of molecular libraries, facilitating high-throughput screening and lead optimization. This capability is particularly valuable in fragment-based drug design approaches, where small molecular fragments are incrementally modified to achieve desired pharmacological effects.

From a synthetic chemistry perspective, Ethyl 3-(bromomethyl)-4-propionylbenzoate exemplifies the elegance of functional group interconversion. The benzoate ester can be hydrolyzed to yield a carboxylic acid derivative, which can then be further functionalized via various organic transformations. This adaptability ensures that researchers can tailor the compound's properties to meet specific synthetic needs.

The growing interest in bioorthogonal chemistry has also opened new avenues for utilizing Ethyl 3-(bromomethyl)-4-propionylbenzoate. Bioorthogonal reactions enable selective labeling of biological molecules without disrupting natural metabolic processes. The bromomethyl group's reactivity with azides and alkynes has been leveraged to incorporate fluorophores or other probes into biomolecules, enhancing our understanding of biological systems.

In conclusion, Ethyl 3-(bromomethyl)-4-propionylbenzoate (CAS No. 1804139-65-8) represents a critical intermediate in contemporary pharmaceutical research. Its unique structural features and reactivity profile make it indispensable for constructing complex drug molecules. As research continues to evolve, this compound is poised to remain at the forefront of medicinal chemistry innovation.